Cas no 1708212-74-1 ((1-(6-chloro-2-cyclopropylpyrimidin-4-yl)pyrrolidin-3-yl)methanol)

• Product Name: (1-(6-chloro-2-cyclopropylpyrimidin-4-yl)pyrrolidin-3-yl)methanol
• CAS No: 1708212-74-1
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 5580370
• Update Time: 2025-06-11

(1-(6-chloro-2-cyclopropylpyrimidin-4-yl)pyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 1-(6-chloro-2-cyclopropyl-4-pyrimidinyl)-
• (1-(6-chloro-2-cyclopropylpyrimidin-4-yl)pyrrolidin-3-yl)methanol

• Inchi： 1S/C12H16ClN3O/c13-10-5-11(15-12(14-10)9-1-2-9)16-4-3-8(6-16)7-17/h5,8-9,17H,1-4,6-7H2
• InChI Key： UOHGEBFGLIDCLB-UHFFFAOYSA-N
• SMILES： N1(C2C=C(Cl)N=C(C3CC3)N=2)CCC(CO)C1

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 433.7±30.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on (1-(6-chloro-2-cyclopropylpyrimidin-4-yl)pyrrolidin-3-yl)methanol

Comprehensive Overview of (1-(6-chloro-2-cyclopropylpyrimidin-4-yl)pyrrolidin-3-yl)methanol (CAS No. 1708212-74-1)

The compound (1-(6-chloro-2-cyclopropylpyrimidin-4-yl)pyrrolidin-3-yl)methanol (CAS No. 1708212-74-1) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl group and a pyrrolidine methanol moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in the fields of kinase inhibition and enzyme regulation.

In recent years, the demand for heterocyclic compounds like (1-(6-chloro-2-cyclopropylpyrimidin-4-yl)pyrrolidin-3-yl)methanol has surged, driven by advancements in medicinal chemistry and precision agriculture. This compound’s chloropyrimidine core is a common scaffold in many FDA-approved drugs, highlighting its relevance in modern therapeutics. Users searching for "pyrimidine-based drug intermediates" or "cyclopropyl pyrimidine synthesis" will find this compound particularly intriguing due to its structural versatility and synthetic utility.

The pyrrolidine methanol segment of the molecule adds a layer of complexity, enabling interactions with biological receptors and enhancing solubility—a critical factor in drug bioavailability. This aligns with current industry trends focusing on improved pharmacokinetics and reduced toxicity. Searches for "pyrrolidine derivatives in drug design" or "optimizing drug solubility" often lead to discussions about compounds like CAS No. 1708212-74-1.

From a synthetic perspective, the 6-chloro-2-cyclopropylpyrimidin-4-yl group offers multiple sites for further functionalization, making it a versatile building block for combinatorial chemistry. Laboratories exploring "high-throughput screening libraries" or "fragment-based drug discovery" frequently utilize such intermediates to expand their molecular diversity. The compound’s stability under various reaction conditions further enhances its appeal for scale-up processes.

Environmental and regulatory considerations also play a role in the compound’s popularity. Unlike many halogenated compounds, (1-(6-chloro-2-cyclopropylpyrimidin-4-yl)pyrrolidin-3-yl)methanol exhibits favorable environmental persistence profiles, addressing growing concerns about sustainable chemistry. Queries like "green synthesis of pyrimidines" or "eco-friendly heterocycles" often highlight such attributes.

In summary, CAS No. 1708212-74-1 represents a convergence of structural innovation and practical applicability in modern chemistry. Its relevance to drug discovery, agrochemical development, and material science ensures sustained interest across academic and industrial sectors. As research continues to uncover new applications, this compound is poised to remain a focal point in the quest for next-generation therapeutics and specialty chemicals.